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Compound of Interest

Compound Name: Diethyl ethoxymethylenemalonate

Cat. No.: B030265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl ethoxymethylenemalonate (DEEM), a key intermediate in organic synthesis, plays a

pivotal role in the production of a wide range of pharmaceutical compounds, most notably

quinoline-based drugs through the Gould-Jacobs reaction. A thorough understanding of its

physical properties is paramount for its effective handling, application in synthetic protocols,

and for the optimization of reaction conditions. This technical guide provides an in-depth

overview of the core physical characteristics of diethyl ethoxymethylenemalonate,

supplemented with experimental protocols and logical workflow diagrams.

Core Physical and Chemical Properties
Diethyl ethoxymethylenemalonate is a colorless to light yellow liquid.[1][2] Key identifiers for

this compound are:

CAS Number: 87-13-8[3]

Molecular Formula: C₁₀H₁₆O₅[3]

Molecular Weight: 216.23 g/mol [3]
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Synonyms: DEEMM, Ethoxymethylenemalonic acid diethyl ester[3]

Quantitative Physical Properties
A summary of the key quantitative physical properties of diethyl ethoxymethylenemalonate is

presented in the table below for easy reference and comparison.

Property Value Reference(s)

Melting Point -33 °C [2][3]

Boiling Point 279-283 °C (at 760 mmHg) [2][3]

Density 1.080 g/mL at 20 °C [3]

Refractive Index (n20/D) 1.463 [3]

Flash Point 144 °C (closed cup) [4]

Vapor Pressure 0.00388 mmHg at 25°C [3]

Water Solubility Insoluble [2][3]

Solubility in Organic Solvents
Slightly soluble in Chloroform

and Ethyl Acetate
[3]

Experimental Protocols for Physical Property
Determination
The following sections detail standardized laboratory procedures for the determination of the

key physical properties of liquid organic compounds like diethyl ethoxymethylenemalonate.

Determination of Boiling Point (Micro-Boiling Point
Method)
This method is suitable for small quantities of liquid and provides a reasonably accurate

measurement of the boiling point.

Apparatus:
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Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

Place a small amount (a few milliliters) of diethyl ethoxymethylenemalonate into the small

test tube.

Invert a capillary tube (sealed end up) and place it inside the test tube containing the liquid.

Attach the test tube to a thermometer.

Immerse the assembly into a Thiele tube or an oil bath. The liquid level in the bath should be

above the level of the sample in the test tube.

Gently heat the apparatus. A stream of bubbles will emerge from the open end of the

capillary tube as the liquid heats up and its vapor pressure increases.

Continue heating until a steady and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

begins to enter the capillary tube.[5] Record this temperature.

Determination of Density using a Pycnometer
A pycnometer is a flask with a specific, accurately known volume, used for the precise

measurement of the density of a liquid.

Apparatus:
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Pycnometer (volumetric flask with a ground-glass stopper with a capillary tube)

Analytical balance

Thermometer

Procedure:

Clean and thoroughly dry the pycnometer.

Weigh the empty, dry pycnometer on an analytical balance and record its mass (m₁).

Fill the pycnometer with diethyl ethoxymethylenemalonate, ensuring the liquid fills the

capillary in the stopper. Avoid air bubbles.

Thermostat the pycnometer and its contents to a specific temperature (e.g., 20°C).

Carefully wipe any excess liquid from the outside of the pycnometer.

Weigh the filled pycnometer and record its mass (m₂).

The mass of the liquid is m = m₂ - m₁.

The density (ρ) is calculated using the formula ρ = m/V, where V is the known volume of the

pycnometer.

Determination of Refractive Index using an Abbe
Refractometer
The Abbe refractometer is a common instrument for measuring the refractive index of liquids.

Apparatus:

Abbe Refractometer

Constant temperature water bath

Dropper

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b030265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Ensure the prisms of the refractometer are clean and dry.

Calibrate the instrument using a standard liquid with a known refractive index, such as

distilled water.

Using a dropper, apply a few drops of diethyl ethoxymethylenemalonate to the surface of

the measuring prism.

Close the prisms together to spread the liquid into a thin film.

Turn on the light source and adjust the mirror to illuminate the field of view.

Look through the eyepiece and adjust the focus until the crosshairs are sharp.

Rotate the prism assembly until the boundary between the light and dark fields is visible.

If a colored band is present at the boundary, adjust the compensator to achieve a sharp,

black-and-white borderline.

Align the sharp borderline precisely with the center of the crosshairs.

Read the refractive index value from the scale.[6][7][8] Record the temperature at which the

measurement was taken.

Key Synthetic Pathways and Reactions
Diethyl ethoxymethylenemalonate is a versatile reagent in organic synthesis. Below are

diagrams illustrating its synthesis and a key reaction in which it participates.

Synthesis of Diethyl Ethoxymethylenemalonate
The industrial synthesis of diethyl ethoxymethylenemalonate typically involves the

condensation of diethyl malonate with triethyl orthoformate.[2]
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Caption: Synthesis of Diethyl Ethoxymethylenemalonate.

The Gould-Jacobs Reaction
A cornerstone application of diethyl ethoxymethylenemalonate is the Gould-Jacobs reaction

for the synthesis of quinolines.[5] This reaction proceeds through the initial condensation of an

aniline with DEEM, followed by a thermal cyclization.[5]
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Caption: The Gould-Jacobs Reaction Pathway.

Conclusion
The physical properties of diethyl ethoxymethylenemalonate are well-defined and critical for

its application in research and development, particularly in the synthesis of pharmaceuticals.

The data and protocols presented in this guide offer a comprehensive resource for scientists

and professionals working with this important chemical intermediate. Adherence to

standardized procedures for the determination of its physical properties will ensure consistency

and accuracy in experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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